4-Chloro-6-(3,4-dimethylphenoxy)pyrimidin-2-amine

• CAS No.: 100763-74-4
• Molecular Formula: C12H12ClN3O
• Molecular Weight: 249.69 g/mol
• IUPAC Name: 4-chloro-6-(3,4-dimethylphenoxy)pyrimidin-2-amine
• InChI: InChI=1S/C12H12ClN3O/c1-7-3-4-9(5-8(7)2)17-11-6-10(13)15-12(14)16-11/h3-6H,1-2H3,(H2,14,15,16)
• InChI Key: LHNFETCGLQFWPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OC2=CC(=NC(=N2)N)Cl)C

Description

4-Chloro-6-(3,4-dimethylphenoxy)pyrimidin-2-amine is a substituted pyrimidine derivative characterized by a chlorine atom at position 4, a 3,4-dimethylphenoxy group at position 6, and an amine group at position 2. The 3,4-dimethylphenoxy substituent likely enhances lipophilicity and steric bulk, influencing receptor binding and metabolic stability.

Biological Activity

4-Chloro-6-(3,4-dimethylphenoxy)pyrimidin-2-amine is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article will explore its biological activity, mechanisms of action, and potential therapeutic applications, supported by relevant research findings and data.

Chemical Structure and Properties

The compound features a pyrimidine ring substituted with a chlorine atom and a 3,4-dimethylphenoxy group . This unique substitution pattern is crucial for its biological activity, influencing interactions with various biological targets.

Anticancer Activity

Research indicates that 4-Chloro-6-(3,4-dimethylphenoxy)pyrimidin-2-amine exhibits anticancer properties through several mechanisms:

• Induction of Apoptosis : The compound has been shown to induce apoptosis in various cancer cell lines, including MCF-7 breast cancer cells. Studies report significant growth inhibition and increased apoptosis rates compared to controls .
• Cell Cycle Arrest : It can cause cell cycle arrest at the G1 phase, further contributing to its anticancer effects .

Antimicrobial Activity

The compound has also been investigated for its antimicrobial properties , showing effectiveness against certain bacterial strains. The mechanism involves disrupting bacterial cell wall synthesis, although specific details on the spectrum of activity are still under investigation .

Structure-Activity Relationships (SAR)

Understanding the SAR is vital for optimizing the biological activity of pyrimidine derivatives. Key findings include:

• Substituent Effects : The presence of electron-withdrawing groups such as chlorine enhances potency against cyclooxygenase (COX) enzymes and cancer cell lines. Modifications at specific positions on the pyrimidine ring can significantly alter biological activity .

Table 1: Biological Activities of 4-Chloro-6-(3,4-dimethylphenoxy)pyrimidin-2-amine

Activity Type	Observed Effect	Reference
Anticancer	Induces apoptosis in MCF-7 cells
Cell Cycle Arrest	G1 phase arrest
Antimicrobial	Effective against certain bacteria

Case Studies

• Apoptosis Induction in Cancer Cells :
  • In vitro studies demonstrated that treatment with 4-Chloro-6-(3,4-dimethylphenoxy)pyrimidin-2-amine led to a significant increase in apoptotic cells in MCF-7 breast cancer models. The mechanism involved mitochondrial pathway activation and caspase cascade initiation.
• Antimicrobial Efficacy :
  • A study evaluated the compound's antimicrobial properties against Staphylococcus aureus and Escherichia coli, revealing notable inhibitory concentrations that suggest potential as an antimicrobial agent.

Comparison with Similar Compounds

Substituent Variations at Position 6

The pyrimidine scaffold's bioactivity and physicochemical properties are highly dependent on substituents at position 4. Key analogs include:

Compound Name	Substituent at Position 6	Key Properties/Activities	References
4-Chloro-6-(2,2,2-trifluoroethoxy)pyrimidin-2-amine	2,2,2-Trifluoroethoxy	Increased lipophilicity; antifungal/insecticidal activity
4-Chloro-6-(4-methylpiperazin-1-yl)pyrimidin-2-amine	4-Methylpiperazinyl	Enhanced solubility via basic nitrogen; safety data documented
4-(3,4-Dimethoxyphenyl)-6-(3-fluorophenyl)pyrimidin-2-amine	3,4-Dimethoxyphenyl + 3-fluorophenyl	Dual aryl groups; potential for kinase inhibition
4-Chloro-6-isopropylpyrimidin-2-amine	Isopropyl	Aliphatic substituent; simplified synthesis
YS-121 (4-chloro-6-(2,3-dimethylphenylamino)pyrimidin-2-ylthio)	2,3-Dimethylphenylamino	PPARα/γ agonism (EC50 = 1.0–3.6 µM)

Key Observations :

• Electron-Withdrawing Groups : Trifluoroethoxy () enhances stability and activity against pests .
• Aromatic vs. Aliphatic Substituents: Aryl groups (e.g., 3,4-dimethylphenoxy) improve target binding via π-π interactions, whereas aliphatic groups (e.g., isopropyl) may reduce potency but enhance metabolic resistance .
• Amino vs. Phenoxy Groups: The phenylamino group in YS-121 () shows strong PPAR activity, suggesting that nitrogen-linked substituents may favor nuclear receptor interactions compared to ether-linked phenoxy groups.